BENGHE Methodological & Application

Check Availability & Pricing

Application Note: Preparation of AZ-PFKFB3-67
Stock Solutions in DMSO

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: AZ-PFKFB3-67

Cat. No.: B15573944

Audience: Researchers, scientists, and drug development professionals.
Introduction

AZ-PFKFB3-67 is a potent and highly selective inhibitor of 6-phosphofructo-2-kinase/fructose-
2,6-biphosphatase 3 (PFKFB3)[1][2]. PFKFB3 is a key regulatory enzyme in glycolysis,
producing fructose-2,6-bisphosphate, a powerful allosteric activator of phosphofructokinase-1
(PFK-1). Upregulation of PFKFB3 is associated with various pathological conditions, including
cancer, inflammation, and angiogenesis, making it a significant target for therapeutic
development[3][4][5]. Accurate preparation of inhibitor stock solutions is a critical first step for
reliable and reproducible results in any cell-based or in vitro assay. This document provides a
detailed protocol for the preparation, storage, and handling of AZ-PFKFB3-67 stock solutions
using dimethyl sulfoxide (DMSO) as the solvent.

Physicochemical and Solubility Data

Summarized below are the key physicochemical properties of AZ-PFKFB3-67. This data is
essential for accurate stock solution preparation and handling.
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Property Value Source
Molecular Formula C26H25Ns03 [1]
Molecular Weight 455.51 g/mol [1]
CAS Number 1704741-11-6 [1]
Appearance White to off-white solid [1][6]
Purity >98%
o Soluble to 100 mM (45.55
Solubility in DMSO [7]
mg/mL)
o Soluble to 100 mM (45.55
Solubility in Ethanol [7]
mg/mL)

Experimental Protocols

Materials and Equipment
o AZ-PFKFB3-67 powder

e Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)
¢ Analytical balance

e Microcentrifuge tubes or amber glass vials

» Pipettes and sterile pipette tips

e \ortex mixer

o Bath sonicator (recommended)

o Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Stock Solution Calculation Table
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The following table provides the required mass of AZ-PFKFB3-67 to prepare stock solutions of

common concentrations. Calculations are based on a molecular weight of 455.51 g/mol .

Target
. Mass for 1 mL Mass for 5 mL Mass for 10 mL
Concentration
1mM 0.456 mg 2.278 mg 4.555 mg
5 mM 2.278 mg 11.388 mg 22.775 mg
10 mM 4.555 mg 22.775 mg 45,551 mg
50 mM 22.775 mg 113.877 mg 227.754 mg

Step-by-Step Protocol for Preparing a 10 mM Stock
Solution

Safety First: Put on appropriate PPE, including a lab coat, safety glasses, and chemical-
resistant gloves. Handle AZ-PFKFB3-67 powder in a chemical fume hood or a designated
area for handling potent compounds.

Weighing the Compound: Tare a sterile microcentrifuge tube or amber vial on an analytical
balance. Carefully weigh out 4.56 mg of AZ-PFKFB3-67 powder into the tube.

Adding Solvent: Using a calibrated pipette, add 1 mL of anhydrous, high-purity DMSO to the
tube containing the powder.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes. Observe the solution
for any undissolved particles.

Sonication (If Necessary): If the compound does not fully dissolve with vortexing, place the
tube in a bath sonicator for 5-10 minutes.[1] This is often necessary to achieve complete
dissolution, especially at higher concentrations.[1][8] The solution should be clear and free of
particulates.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes (e.g., 10-50 pL) in sterile microcentrifuge
tubes.
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o Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months).[1] Ensure tubes are clearly labeled with the compound
name, concentration, solvent, and preparation date.

Visualized Workflows and Pathways
Workflow for Stock Solution Preparation

AZ-PFKFB3-67 Stock Solution Preparation Workflow
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Caption: Workflow for preparing AZ-PFKFB3-67 stock solution in DMSO.

PFKFB3 Signaling Pathway and Inhibition
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PFKFB3 is a critical enzyme in the glycolytic pathway. Its activity is upregulated by various
signaling cascades, including Hypoxia-Inducible Factor 1a (HIF-1a) under hypoxic conditions
and the PI3K/Akt pathway in response to growth factors or mitogens.[4][5][9] PFKFB3
catalyzes the synthesis of Fructose-2,6-bisphosphate (F2,6BP), a potent allosteric activator of
Phosphofructokinase-1 (PFK-1). This activation significantly increases the rate of glycolysis.
AZ-PFKFB3-67 exerts its effect by directly inhibiting the kinase activity of PFKFB3, thereby
reducing F2,6BP levels and suppressing the high glycolytic rate in targeted cells.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC8372643/
https://en.wikipedia.org/wiki/PFKFB3
https://pubmed.ncbi.nlm.nih.gov/29435871/
https://www.benchchem.com/product/b15573944?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15573944?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Simplified PFKFB3 Signaling Pathway
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Caption: PFKFB3 is activated by upstream signals, promoting glycolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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